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Compound of Interest

Compound Name: N,N,N'-Trimethylethylenediamine

Cat. No.: B049237

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of N,N,N'-Trimethylethylenediamine
(TMEDA), a versatile aliphatic amine with significant applications in organic synthesis,
coordination chemistry, and the development of novel materials. This document details its
chemical and physical properties, safety and handling protocols, and its role in various

experimental procedures.

Core Properties and Identification

N,N,N'-Trimethylethylenediamine is a colorless to pale yellow liquid characterized by a
strong, amine-like odor[1]. It is a hygroscopic compound that is highly soluble in water and a
variety of organic solvents, which contributes to its utility as a versatile reagent in chemical

reactions[1].

Table 1: Physicochemical Properties of N,N,N'-Trimethylethylenediamine
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Property Value Source(s)
CAS Number 142-25-6 [2]1[3][4]
Molecular Formula C5H14N2 [21[3][4]
Molecular Weight 102.18 g/mol [2][3]

Density 0.786 g/cm3 at 25 °C [31[5][6]
Boiling Point 116-118 °C [3][5][6]
Melting Point -30.89 °C (estimate) [3]

Flash Point 9.4 °C - 14 °C (closed cup) 31141171

Refractive Index

n20/D 1.419

[5](6]

Appearance

Colorless to pale yellow liquid

[1]3]

Odor

Strong amine odor

[1]

Chemical Reactivity and Applications

N,N,N'-Trimethylethylenediamine is a strong nucleophile due to the presence of two nitrogen

atoms with lone pairs of electrons, making it reactive towards various electrophiles[8]. Its

chemical properties make it a valuable compound in several areas of research and industry.

Key Applications:

¢ Organic Synthesis: It serves as a nucleophilic reagent in substitution and acylation

reactions[8]. It has been utilized as an amine component for the in situ formation of a-amino

alkoxides[6].

» Surfactant Synthesis: The compound is a precursor in the preparation of novel gemini

surfactants, such as N,N-dimethyl-N-{2-[N'-methyl-N'-(3-sulfopropyl)-

alkylammonium]ethyl}-1-alkylammonium bromides[6].

» Coordination Chemistry: It functions as a ligand in the formation of metal complexes[1][4].
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» Pharmaceutical and Agrochemical Intermediate: It is a critical intermediate in the synthesis of
various pharmaceuticals and is used in agrochemical formulations[8][9].

e Polymer Chemistry: It is used as a catalyst and curing agent in the production of
polyurethanes and other polymers[9].

Experimental Protocols

1. Nucleophilic Aromatic Substitution

A representative experimental protocol for a nucleophilic substitution reaction involving N,N,N'-
Trimethylethylenediamine is as follows|[8]:

e Reaction Setup: In a dry reaction flask, dissolve 2-chloro-4-fluorobenzaldehyde (686 mg)
and potassium carbonate (956 mg, 6.93 mmol) in dry N,N-dimethylformamide.

o Addition of Reagent: Add N,N,N'-Trimethylethylenediamine (840 pL, 6.52 mmol) to the
reaction mixture.

¢ Reaction Conditions: Heat the mixture to 100°C and stir for 5.5 hours.

o Work-up: After completion, cool the reaction mixture to room temperature and add ice water
(20 mL), which will result in the formation of a yellow-brown precipitate.

 Purification: Remove the precipitate by filtration. The filtrate is then extracted with ethyl
acetate and water to separate the organic layer. The organic layer is concentrated under
vacuum, and the residue is purified by silica gel column chromatography
(ethanol/triethylamine 1:0.05) to yield the final product[8].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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